Cas no 143627-49-0 (2-[(4-fluorobenzyl)sulfanyl]ethanamine)

2-[(4-fluorobenzyl)sulfanyl]ethanamine structure
143627-49-0 structure
Product Name:2-[(4-fluorobenzyl)sulfanyl]ethanamine
CAS No:143627-49-0
MF:C9H12FNS
MW:185.261684417725
MDL:MFCD01764909
CID:1313593
PubChem ID:2774451
Update Time:2025-04-20

2-[(4-fluorobenzyl)sulfanyl]ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-fluorobenzyl)sulfanyl]ethanamine
    • 2-(4-Fluorobenzylthio)ethylamine
    • 2-[(4-fluorophenyl)methylsulfanyl]ethanamine
    • AKOS000177481
    • PS-6869
    • 2-((4-fluorobenzyl)thio)ethan-1-amine
    • 143627-49-0
    • 2-[[(4-Fluorophenyl)methyl]thio]ethanamine
    • MFCD01764909
    • 2-((4-Fluorobenzyl)thio)ethanamine
    • 2-{[(4-fluorophenyl)methyl]sulfanyl}ethan-1-amine
    • 2-(4-fluorobenzylthio)ethylamine, AldrichCPR
    • DTXSID201267841
    • MDL: MFCD01764909
    • Inchi: 1S/C9H12FNS/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4H,5-7,11H2
    • InChI Key: ZZZHOBZYZWMETL-UHFFFAOYSA-N
    • SMILES: S(CCN)CC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 185.06756
  • Monoisotopic Mass: 185.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02

2-[(4-fluorobenzyl)sulfanyl]ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC8344-100mg
2-(4-Fluorobenzylthio)ethylamine
143627-49-0 95%
100mg
£35.00 2024-08-02
Apollo Scientific
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2-(4-Fluorobenzylthio)ethylamine
143627-49-0 95%
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abcr
AB230151-100 mg
2-(4-Fluorobenzylthio)ethylamine; 95%
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€164.60 2023-04-27
abcr
AB230151-500 mg
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€307.00 2023-04-27
Key Organics Ltd
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143627-49-0 >90%
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PS-6869-20MG
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Key Organics Ltd
PS-6869-50MG
2-(4-Fluorobenzylthio)ethylamine
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